Cas no 114302-81-7 (Adenosine, 2,8-dichloro-2'-deoxy-)
114302-81-7 structure
Product Name:Adenosine, 2,8-dichloro-2'-deoxy-
CAS No:114302-81-7
MF:C10H11Cl2N5O3
MW:320.132039308548
CID:1202105
Update Time:2024-08-02
Adenosine, 2,8-dichloro-2'-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2,8-dichloro-2'-deoxy-
- Adenosine, 2,8-dichloro-2'-deoxy- (6CI,9CI)
-
- Inchi: 1S/C10H11Cl2N5O3/c11-9-15-7(13)6-8(16-9)17(10(12)14-6)5-1-3(19)4(2-18)20-5/h3-5,18-19H,1-2H2,(H2,13,15,16)/t3-,4+,5+/m0/s1
- InChI Key: YODFHZZEXFEFHQ-VPENINKCSA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(Cl)N=3)N)N=C2Cl)C[C@@H]1O
Computed Properties
- Exact Mass: 349.03469
Experimental Properties
- Density: 2.14±0.1 g/cm3(Predicted)
- Boiling Point: 631.0±65.0 °C(Predicted)
- PSA: 114.55
- pka: 13.61±0.60(Predicted)
Adenosine, 2,8-dichloro-2'-deoxy- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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